Cas no 1152601-80-3 (4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid)

4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid structure
1152601-80-3 structure
Product Name:4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid
CAS No:1152601-80-3
MF:C11H10N2O4
MW:234.208102703094
CID:4572943
Update Time:2025-07-18

4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid
    • Inchi: 1S/C11H10N2O4/c1-17-8-4-2-7(3-5-8)13-6-9(14)10(12-13)11(15)16/h2-6,14H,1H3,(H,15,16)
    • InChI Key: FPAAXOFYZPRRCS-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(OC)C=C2)C=C(O)C(C(O)=O)=N1

4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H948023-25mg
4-Hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic Acid
1152601-80-3
25mg
$ 50.00 2022-06-04
TRC
H948023-50mg
4-Hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic Acid
1152601-80-3
50mg
$ 95.00 2022-06-04
TRC
H948023-250mg
4-Hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic Acid
1152601-80-3
250mg
$ 320.00 2022-06-04
Enamine
EN300-54445-0.05g
4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid
1152601-80-3 95.0%
0.05g
$66.0 2025-02-20
Enamine
EN300-54445-0.1g
4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid
1152601-80-3 95.0%
0.1g
$98.0 2025-02-20
Enamine
EN300-54445-0.25g
4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid
1152601-80-3 95.0%
0.25g
$142.0 2025-02-20
Enamine
EN300-54445-0.5g
4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid
1152601-80-3 95.0%
0.5g
$271.0 2025-02-20
Enamine
EN300-54445-1.0g
4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid
1152601-80-3 95.0%
1.0g
$371.0 2025-02-20
Enamine
EN300-54445-2.5g
4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid
1152601-80-3 95.0%
2.5g
$726.0 2025-02-20
Enamine
EN300-54445-5.0g
4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid
1152601-80-3 95.0%
5.0g
$1075.0 2025-02-20

Additional information on 4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid

Introduction to 4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1152601-80-3)

4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid, with the CAS number 1152601-80-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structural features of 4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid consists of a pyrazole ring substituted with a hydroxyl group at the 4-position and a methoxyphenyl group at the 1-position. The carboxylic acid moiety at the 3-position adds to its functional versatility. These structural elements contribute to its potential as a lead compound in drug discovery and development.

Recent studies have highlighted the pharmacological properties of 4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have analgesic effects, making it a potential candidate for pain management therapies.

The mechanism of action of 4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid is multifaceted. It has been demonstrated to interact with various biological targets, including cyclooxygenase (COX) enzymes and nuclear factor-kappa B (NF-κB) pathways. These interactions contribute to its anti-inflammatory and analgesic properties. Furthermore, its ability to modulate these pathways suggests that it may have broader therapeutic applications beyond inflammation and pain.

In preclinical studies, 4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid has shown promising results in animal models of inflammatory diseases. For example, in a study using rodent models of arthritis, this compound significantly reduced joint swelling and improved mobility. These findings support its potential as a therapeutic agent for inflammatory conditions such as rheumatoid arthritis.

The safety profile of 4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid is also an important consideration in its development as a pharmaceutical product. Preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In addition to its pharmacological properties, the synthesis and purification of 4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid have been optimized for large-scale production. Various synthetic routes have been developed to improve yield and reduce costs, making it more accessible for pharmaceutical applications. These advancements in synthetic chemistry are crucial for ensuring that this compound can be produced efficiently and economically.

The potential applications of 4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid extend beyond traditional medicinal uses. Its unique chemical structure and biological activities make it an attractive candidate for use in other areas such as agrochemicals and materials science. For instance, its ability to inhibit specific enzymes could be leveraged in the development of new herbicides or pesticides.

In conclusion, 4-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1152601-80-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and analgesic properties, coupled with its favorable safety profile and synthetic accessibility, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical and non-medical applications.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent